Cas no 2229169-75-7 (2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229169-75-7
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5832126
• PubChem ID: 165630705
• Update Time: 2025-08-05

2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1950190
• 2229169-75-7

• Inchi： 1S/C8H7F2NO3/c1-4-2-5(11-14-4)7(6(12)13)3-8(7,9)10/h2H,3H2,1H3,(H,12,13)
• InChI Key： NHNACOIQBIZCBM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C)ON=1)F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Difluoro-1-(5-Methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic Acid (CAS No. 2229169-75-7)

2,2-Difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229169-75-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique cyclopropane ring with difluoro substitution, which imparts distinct chemical and biological properties. The molecule's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with two fluorine atoms and a 5-methyl-1,2-oxazole moiety. The presence of the fluorine atoms enhances the compound's lipophilicity and metabolic stability, while the oxazole ring provides a rigid structure that can interact with specific protein targets. These features make the compound an attractive scaffold for drug design and optimization.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing drug candidates for improved bioavailability and reduced toxicity. The difluoro substitution in 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid is particularly noteworthy as it enhances the compound's ability to penetrate biological membranes and interact with target proteins.

The biological activity of 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. These findings suggest that the compound could be a valuable lead for the development of novel therapeutic agents.

In addition to its potential as a drug candidate, 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid has also been explored for its use as a synthetic intermediate in the preparation of other bioactive molecules. The unique structure of this compound makes it an excellent starting material for further chemical modifications, allowing researchers to generate a diverse array of derivatives with tailored biological activities. This versatility is particularly valuable in the early stages of drug discovery when multiple compounds need to be screened for their potential therapeutic effects.

The synthesis of 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a cyclopropane derivative and introduce the difluoro substitution through selective fluorination reactions. The 5-methyl oxazole moiety can then be appended using coupling reactions or other synthetic strategies. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for industrial-scale production.

The pharmacokinetic properties of 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid have also been investigated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The enhanced lipophilicity conferred by the difluoro substitution facilitates efficient absorption across biological membranes, while the rigid oxazole ring contributes to metabolic stability and reduced clearance rates. These properties are essential for ensuring that the compound reaches its intended target site at effective concentrations.

To further evaluate its potential as a therapeutic agent, 2,2-difluoro-1-(5-methyl-1,2-oxazol-3-y)cyclopropane-l-carboxylic acid has undergone extensive in vitro and in vivo testing. In cell-based assays, it has shown promising activity against various cancer cell lines and inflammatory models. Additionally, animal studies have provided valuable insights into its safety profile and efficacy in disease models. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in human patients.

The safety profile of 2,2-difluoro-l-(5-methyl-l , ₂ -oxazol - ₃ - yl) cyclopropane - l - carboxylic acid is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2 , ₂ -difluoro - l -( ₅ -methyl - l , ₂ -oxazol - ₃ - yl) cyclopropane - l - carboxylic acid (CAS No . ₂ ₂ ₂ ₉ ₁ ₆ ₉ - ₇ ₅ - ₇) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.